Cas no 2418706-86-0 ((1-Chloro-2,2-difluorocyclopropyl)methanol)

• Product Name: (1-Chloro-2,2-difluorocyclopropyl)methanol
• CAS No: 2418706-86-0
• MF: C₄H₅ClF₂O
• MW: 142.531707525253
• MDL: MFCD32678902
• CID: 5678505
• PubChem ID: 154577130
• Update Time: 2025-05-19

(1-Chloro-2,2-difluorocyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• 2418706-86-0
• (1-Chloro-2,2-difluorocyclopropyl)methanol
• EN300-26678594

• MDL： MFCD32678902
• Inchi： 1S/C4H5ClF2O/c5-3(2-8)1-4(3,6)7/h8H,1-2H2
• InChI Key： DKIAEIBCVSJSDM-UHFFFAOYSA-N
• SMILES： ClC1(CO)CC1(F)F

Computed Properties

• Exact Mass: 141.9996988g/mol
• Monoisotopic Mass: 141.9996988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (1-Chloro-2,2-difluorocyclopropyl)methanol

Comprehensive Guide to (1-Chloro-2,2-difluorocyclopropyl)methanol (CAS No. 2418706-86-0)

(1-Chloro-2,2-difluorocyclopropyl)methanol (CAS No. 2418706-86-0) is a specialized fluorinated cyclopropane derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-difluorocyclopropyl structure, has gained attention due to its potential as a building block in drug discovery and material science. The presence of both chlorine and fluorine substituents on the cyclopropane ring enhances its reactivity, making it valuable for synthesizing complex molecules.

The molecular formula of (1-Chloro-2,2-difluorocyclopropyl)methanol is C₄H₅ClF₂O, with a molecular weight of 142.53 g/mol. Its structure features a cyclopropyl ring substituted with chlorine at the 1-position and two fluorine atoms at the 2-position, along with a hydroxymethyl group. This combination of functional groups contributes to its versatility in organic synthesis, particularly in the development of bioactive compounds.

One of the key applications of (1-Chloro-2,2-difluorocyclopropyl)methanol is in the pharmaceutical industry, where it serves as an intermediate for the synthesis of potential drug candidates. Researchers are exploring its use in creating novel antiviral and antibacterial agents, especially in light of recent global health concerns. The compound's ability to modulate the physicochemical properties of drug molecules makes it particularly valuable in medicinal chemistry.

In agrochemical research, (1-Chloro-2,2-difluorocyclopropyl)methanol has shown promise as a precursor for developing new crop protection agents. The difluorocyclopropyl moiety is known to enhance the biological activity and metabolic stability of agrochemicals, addressing the growing need for more effective and environmentally friendly pesticides. This aligns with current trends in sustainable agriculture and the search for alternatives to traditional chemical treatments.

The synthesis of (1-Chloro-2,2-difluorocyclopropyl)methanol typically involves multi-step organic reactions, including cyclopropanation and selective halogenation. Recent advancements in flow chemistry and catalytic processes have improved the efficiency of its production, making it more accessible for research purposes. These developments are particularly relevant given the increasing demand for fluorinated compounds in various industries.

From a safety perspective, proper handling procedures should be followed when working with (1-Chloro-2,2-difluorocyclopropyl)methanol. While not classified as hazardous under standard regulations, appropriate personal protective equipment (PPE) including gloves and safety glasses should be worn. The compound should be stored in a cool, dry place away from incompatible materials, following standard laboratory safety protocols.

The market for fluorinated organic compounds like (1-Chloro-2,2-difluorocyclopropyl)methanol has been growing steadily, driven by increasing demand from the pharmaceutical and agrochemical sectors. Recent market analyses indicate particular interest in fluorinated building blocks for drug discovery, with the global market expected to continue expanding in the coming years. This growth is partly fueled by the unique properties that fluorine incorporation imparts to molecules.

Researchers working with (1-Chloro-2,2-difluorocyclopropyl)methanol should be aware of recent publications and patents involving similar structures. The scientific literature reveals growing interest in difluorocyclopropane derivatives across multiple applications, from medicinal chemistry to materials science. Keeping abreast of these developments can help maximize the potential applications of this compound.

Quality control is essential when procuring (1-Chloro-2,2-difluorocyclopropyl)methanol. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry results. These specifications are crucial for researchers requiring high-purity materials for sensitive applications, particularly in pharmaceutical development where impurity profiles can significantly impact research outcomes.

Future research directions for (1-Chloro-2,2-difluorocyclopropyl)methanol may include exploring its use in novel synthetic methodologies, such as click chemistry or metal-catalyzed coupling reactions. The compound's unique structure also makes it a candidate for investigation in materials science applications, particularly in the development of specialty polymers with tailored properties. These potential applications align with current trends in advanced materials research.

For laboratories considering working with (1-Chloro-2,2-difluorocyclopropyl)methanol, it's important to evaluate both the immediate research needs and long-term potential of this compound. Its versatility as a synthetic intermediate makes it valuable for diverse research programs, from medicinal chemistry to materials development. Proper storage conditions and handling procedures will ensure its stability and maximize its utility in research applications.

The environmental fate of (1-Chloro-2,2-difluorocyclopropyl)methanol and similar compounds is an area of growing research interest. While fluorinated compounds generally exhibit greater environmental persistence than their non-fluorinated counterparts, recent studies have focused on understanding their biodegradation pathways. This research is particularly relevant given increasing regulatory scrutiny of fluorinated organic compounds in various industries.

In summary, (1-Chloro-2,2-difluorocyclopropyl)methanol (CAS No. 2418706-86-0) represents an important fluorinated building block with diverse applications in pharmaceutical and agrochemical research. Its unique structural features and synthetic versatility make it valuable for developing novel bioactive compounds and advanced materials. As research into fluorinated organic compounds continues to expand, the importance of specialized intermediates like this is likely to grow significantly.